Cas no 379243-18-2 (3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 379243-18-2
• Molecular Formula: C₁₆H₁₃N₃OS₂
• Molecular Weight: 327.42392039299
• CID: 5804955
• PubChem ID: 1536964

3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(3H)-one, 3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-(2-thienyl)-
• CHEMBL1453742
• 3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-(thiophen-2-yl)thieno[2,3-d]pyrimidin-4(3H)-one
• AKOS001048911
• MLS000097669
• SR-01000010671-1
• HMS1426C11
• Z56848060
• F1174-1482
• SMR000061693
• SR-01000010671
• HMS2177I12
• 3-(2,5-dimethylpyrrol-1-yl)-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-one
• 3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 379243-18-2
• IFLab1_004983
• Oprea1_311531

• InChIKey： AYDJVLZUYLWZRX-UHFFFAOYSA-N
• Inchi： 1S/C16H13N3OS2/c1-10-5-6-11(2)19(10)18-9-17-15-14(16(18)20)12(8-22-15)13-4-3-7-21-13/h3-9H,1-2H3
• SMILES： C1N(N2C(C)=CC=C2C)C(=O)C2C(C3SC=CC=3)=CSC=2N=1

Computed Properties

• Exact Mass: 327.05
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 327.05
• Heavy Atom Count: 22
• Complexity: 476
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• Boiling Point: 554.8±60.0 °C(Predicted)
• pka: -3.41±0.20(Predicted)
• Density: 1.44±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes